Cas no 25203-38-7 (Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI))

• Product Name: Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI)
• CAS No: 25203-38-7
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 283742
• PubChem ID: 232126
• Update Time: 2025-04-19

Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-bromo-, 2-bromoethyl ester (7CI,8CI)
• NSC-29172
• DTXSID10948060
• 25203-38-7
• NSC29172
• 2-bromoethyl (4-bromophenyl)carbamate

• Inchi： 1S/C9H9Br2NO2/c10-5-6-14-9(13)12-8-3-1-7(11)2-4-8/h1-4H,5-6H2,(H,12,13)
• InChI Key： RLFZRUVSFFEOGK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(=O)OCCBr

Computed Properties

• Exact Mass: 320.89997
• Monoisotopic Mass: 320.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.848
• Boiling Point: 316.6°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.631
• PSA: 38.33
• LogP: 3.46550